Cas no 83963-52-4 (Urea, N-decyl-N'-(4-nitrophenyl)-)
83963-52-4 structure
Product Name:Urea, N-decyl-N'-(4-nitrophenyl)-
CAS No:83963-52-4
MF:C17H27N3O3
MW:321.41458439827
CID:668148
PubChem ID:12842888
Update Time:2025-04-19
Urea, N-decyl-N'-(4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
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- Urea, N-decyl-N'-(4-nitrophenyl)-
- 1-decyl-3-(4-nitrophenyl)urea
- DTXSID90511276
- 83963-52-4
- N-Decyl-N'-(4-nitrophenyl)urea
-
- Inchi: 1S/C17H27N3O3/c1-2-3-4-5-6-7-8-9-14-18-17(21)19-15-10-12-16(13-11-15)20(22)23/h10-13H,2-9,14H2,1H3,(H2,18,19,21)
- InChI Key: PXMYNFKUCQDECF-UHFFFAOYSA-N
- SMILES: O=C(NC1C=CC(=CC=1)[N+](=O)[O-])NCCCCCCCCCC
Computed Properties
- Exact Mass: 321.20524173g/mol
- Monoisotopic Mass: 321.20524173g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 10
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 87Ų
Urea, N-decyl-N'-(4-nitrophenyl)- Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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